Cas no 1923824-60-5 (ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate)

• Product Name: ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate
• CAS No: 1923824-60-5
• MF: C₁₇H₂₉BO₄
• MW: 308.220765829086
• MDL: MFCD31657828
• CID: 4631980
• PubChem ID: 131747722
• Update Time: 2025-06-07

ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate
• ethyl 2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)propanoate
• DB-400972
• PS-15724
• MFCD31657828
• P18132
• SY128002
• 4-(1-Ethoxy-1-oxo-2-propyl)-1-cyclohexene-1-boronic Acid Pinacol Ester
• BICUCHDJTUIKRJ-UHFFFAOYSA-N
• ethyl2-(4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl)propanoate
• 1923824-60-5
• PB48098
• CS-0227366

• MDL： MFCD31657828
• Inchi： 1S/C17H29BO4/c1-7-20-15(19)12(2)13-8-10-14(11-9-13)18-21-16(3,4)17(5,6)22-18/h10,12-13H,7-9,11H2,1-6H3
• InChI Key： BICUCHDJTUIKRJ-UHFFFAOYSA-N
• SMILES： O1B(C2=CCC(C(C(=O)OCC)C)CC2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 308.2158896g/mol
• Monoisotopic Mass: 308.2158896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų

Additional information on ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate

Professional Introduction to Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate (CAS No. 1923824-60-5)

Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate (CAS No. 1923824-60-5) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound belongs to a class of molecules known for their versatility in drug discovery and molecular engineering.

The core structure of Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate features a propionate ester moiety linked to a cyclohexenyl ring, which is further substituted with a 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group. This borylated structure makes it an attractive intermediate in cross-coupling reactions such as Suzuki-Miyaura coupling, which is widely employed in the synthesis of complex organic molecules.

In recent years, the development of boron-containing compounds has seen remarkable advancements in medicinal chemistry. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl group is particularly valuable due to its stability under various reaction conditions and its ability to facilitate high-yielding couplings with aryl halides and other boronic acids. This characteristic has made Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate a preferred building block in the construction of pharmacophores.

The cyclohexenyl ring in Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-yl]propanoate contributes to the compound's overall steric and electronic properties. This feature is particularly important in drug design, where the spatial arrangement of atoms can significantly influence biological activity. The cyclohexenyl moiety can serve as a scaffold for developing molecules with specific interactions with biological targets.

Recent studies have highlighted the potential of Ethyl 2-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)cyclohex-3-en-1-y l]propanoate in the synthesis of novel therapeutic agents. For instance， researchers have utilized this compound to develop new analogs of existing drugs by leveraging its reactivity in cross-coupling reactions. These efforts have led to the discovery of molecules with improved pharmacokinetic profiles and enhanced target specificity.

The propionate ester group in Ethyl 2-[4-(4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxaborolan - 2 - yl strong >) < strong > cyc lohex - 3 - en - 1 - yl strong >] pro pan oate also plays a crucial role in its applications. Ester groups are commonly found in pharmaceuticals due to their ability to modulate solubility and metabolic stability. By incorporating this moiety into a molecular framework， chemists can fine-tune the properties of their compounds to meet specific therapeutic requirements.

In addition to its role in drug synthesis， Ethyl 2-[4-(4 , 4 , 5 , 5 - tetramethyl - 1 , 3 , 2 - dioxabor lan - 2 - yl strong >) < strong > cyc lohex - 3 - en - 1 - yl strong >] pro pan oate has been explored in materials science applications. The borylated structure of this compound allows for its use as a precursor in the synthesis of advanced materials， such as polymers and coatings， which exhibit unique electronic and mechanical properties.

The growing interest in green chemistry has also driven research into more sustainable synthetic routes for Ethyl 2-[4-(44,55-tetramethyl-13,25-dioxaborol<0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA9><0xE9><0xA9><0xA9>